Farnesyl Pyrophosphate-d3 Triammonium Salt
Farnesyl Pyrophosphate-d3 Triammonium Salt
Brand Name:
Vulcanchem
CAS No.:
1366590-48-8
VCID:
VC0132688
InChI:
InChI=1S/C15H28O7P2/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-21-24(19,20)22-23(16,17)18/h7,9,11H,5-6,8,10,12H2,1-4H3,(H,19,20)(H2,16,17,18)/b14-9+,15-11+/i4D3
SMILES:
CC(=CCCC(=CCCC(=CCOP(=O)(O)OP(=O)(O)O)C)C)C
Molecular Formula:
C15H28O7P2
Molecular Weight:
385.348
Farnesyl Pyrophosphate-d3 Triammonium Salt
CAS No.: 1366590-48-8
Cat. No.: VC0132688
Molecular Formula: C15H28O7P2
Molecular Weight: 385.348
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1366590-48-8 |
|---|---|
| Molecular Formula | C15H28O7P2 |
| Molecular Weight | 385.348 |
| IUPAC Name | [(2E,6E)-7,11-dimethyl-3-(trideuteriomethyl)dodeca-2,6,10-trienyl] phosphono hydrogen phosphate |
| Standard InChI | InChI=1S/C15H28O7P2/c1-13(2)7-5-8-14(3)9-6-10-15(4)11-12-21-24(19,20)22-23(16,17)18/h7,9,11H,5-6,8,10,12H2,1-4H3,(H,19,20)(H2,16,17,18)/b14-9+,15-11+/i4D3 |
| Standard InChI Key | VWFJDQUYCIWHTN-FSQVSJAASA-N |
| SMILES | CC(=CCCC(=CCCC(=CCOP(=O)(O)OP(=O)(O)O)C)C)C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator